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Compound of Interest

Elacestrant S enantiomer
dihydrochloride

Cat. No.: B2734308

Compound Name:

Technical Support Center: Elacestrant S
Enantiomer Dihydrochloride

Disclaimer: The following information is primarily based on studies of Elacestrant
dihydrochloride. While this information provides valuable guidance, it is important to note that
specific stability and solubility data for the S enantiomer dihydrochloride may vary. Researchers
should consider this information as a general guideline and perform their own stability
assessments for their specific experimental conditions.

Frequently Asked Questions (FAQS)
Q1: How should | store Elacestrant S enantiomer dihydrochloride (solid powder)?

Al: The solid powder of Elacestrant S enantiomer dihydrochloride should be stored under
controlled conditions to ensure its stability.[1][2][3][4]

Table 1: Recommended Storage Conditions for Solid Elacestrant S Enantiomer
Dihydrochloride
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Storage Condition Recommendation Duration
Short-term 0 - 4°C, dry and dark Days to weeks
Long-term -20°C, dry and dark Months to years

Q2: What is the recommended procedure for preparing stock solutions?

A2: To prepare stock solutions, it is recommended to dissolve Elacestrant S enantiomer
dihydrochloride in a suitable solvent such as DMSO.[3][5] For optimal results, use fresh,
anhydrous DMSO as moisture can affect solubility.[5] It is advisable to purge the solvent with
an inert gas before preparing the solution.[3]

Q3: How should I store stock solutions of Elacestrant S enantiomer dihydrochloride?

A3: Proper storage of stock solutions is crucial to maintain the integrity of the compound.
Aliquoting the stock solution into smaller, single-use vials is highly recommended to avoid
repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Elacestrant Dihydrochloride in Solvent

Storage Temperature Recommended Duration
-20°C 1 month[2]
-80°C 6 months[2][4]

Q4: In which solvents is Elacestrant dihydrochloride soluble?

A4: Elacestrant dihydrochloride has varying solubility in different solvents. The table below
summarizes the available solubility information.

Table 3: Solubility of Elacestrant Dihydrochloride in Various Solvents
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Solvent Solubility Notes

Use of fresh DMSO is

Sparingly soluble (1-10 ]
recommended as moisture can

DMSO mg/mL)[3], 100 mg/mL (188.12 -~ )
] reduce solubility.[5] Ultrasonic
m
treatment may be needed.[6]
Water 25 mg/mL[7][8] Freely soluble in 0.01N HCI.
Ethanol 6 mg/mL[5]
Dissolution in 30 volumes at Used in polymorphism studies.

Ethanol/Water (96:4, v/v)
50°C[9] [9]

Troubleshooting Guide

Issue 1: Precipitation is observed in my stock solution upon storage at -20°C.

o Possible Cause: The concentration of the stock solution may be too high for storage at
-20°C, leading to crystallization.

e Troubleshooting Steps:
o Gently warm the solution to room temperature to redissolve the precipitate.
o Consider preparing a more dilute stock solution for storage at -20°C.

o For long-term storage of higher concentration stock solutions, -80°C is recommended.[2]

[4]
Issue 2: | suspect my compound is degrading in solution.

o Possible Cause: Elacestrant can be susceptible to degradation under certain conditions.
Studies on Elacestrant have shown sensitivity to peroxide, acid, alkali, and hydrolysis
conditions.

e Troubleshooting Steps:
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o Solvent Purity: Ensure the use of high-purity, anhydrous solvents. The presence of water
can lead to the formation of a less stable hydrate form.[10] It is recommended to keep the
water content in solvents at or below 5% v/v.[10]

o pH: Avoid acidic or alkaline conditions in your experimental setup unless required by the
protocol.

o Light and Air Exposure: Protect solutions from light and air. Store in amber vials and
consider purging with an inert gas.

o Fresh Solutions: Prepare fresh working solutions from a frozen stock solution on the day
of the experiment.

Experimental Protocols & Visualizations
General Experimental Workflow for Handling Elacestrant
S Enantiomer Dihydrochloride

The following workflow outlines the general steps for handling the compound from receipt to
experimental use, incorporating best practices for maintaining stability.
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General Experimental Workflow
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Caption: General workflow for handling Elacestrant S enantiomer dihydrochloride.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b2734308?utm_src=pdf-body-img
https://www.benchchem.com/product/b2734308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2734308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

Signaling Pathway: Elacestrant Mechanism of Action

Elacestrant is a selective estrogen receptor (ER) degrader (SERD).[11][12] It binds to the
estrogen receptor-alpha (ER0), leading to its degradation via the proteasomal pathway.[11][13]
This action blocks estrogen-mediated cell proliferation in ER-positive cancer cells.[11][14]
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Elacestrant Mechanism of Action
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Caption: Elacestrant induces ERa degradation, inhibiting cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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